Cas no 162022-86-8 (Pyrido[3,4-d]pyridazine,3-oxide)

• Product name: Pyrido[3,4-d]pyridazine,3-oxide
• CAS No: 162022-86-8
• MF: C₇H₅N₃O
• MW: 147.1341
• CID: 219998
• PubChem ID: 154771

Pyrido[3,4-d]pyridazine,3-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyridazine,3-oxide
• 3-oxidopyrido[3,4-d]pyridazin-3-ium
• 3-Oxide pyrido(3,4-d)pyridazine
• AC1L4CYF
• CCRIS 7342
• CTK8H1547
• LS-189357
• Pyrido(3,4-d)pyridazine 3-oxide
• pyrido< 3,4-d> pyridazine 3-oxide
• SureCN5894280
• PYRIDO[3,4-D]PYRIDAZINE-3-OXIDE
• Pyrido[3,4-d]pyridazine, 3-oxide (9CI)
• Pyrido[3,4-d]pyridazine 3-oxide
• DTXSID50167293
• 162022-86-8
• SCHEMBL5894280
• AKOS006276638

• Inchi： InChI=1S/C7H5N3O/c11-10-5-7-3-8-2-1-6(7)4-9-10/h1-5H
• InChI Key： SSBBGSDJXLQWRY-UHFFFAOYSA-N
• SMILES： [O-][N+]1=NC=C2C=CN=CC2=C1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 52.72